4-[benzyl(ethyl)sulfamoyl]-N-{thieno[2,3-d]pyrimidin-4-yl}benzamide

• IUPAC Name: 4-[benzyl(ethyl)sulfamoyl]-N-thieno[2,3-d]pyrimidin-4-ylbenzamide
• InChI: InChI=1S/C22H20N4O3S2/c1-2-26(14-16-6-4-3-5-7-16)31(28,29)18-10-8-17(9-11-18)21(27)25-20-19-12-13-30-22(19)24-15-23-20/h3-13,15H,2,14H2,1H3,(H,23,24,25,27)
• InChI Key: FWKWYQKNKMZZCM-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1=CC=CC=C1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=C4C=CSC4=NC=N3
• Molecular Formula: C22H20N4O3S2
• Molecular Weight: 452.6 g/mol

Description

The compound “4-[benzyl(ethyl)sulfamoyl]-N-{thieno[2,3-d]pyrimidin-4-yl}benzamide” is a derivative of thieno[2,3-d]pyrimidine. Thieno[2,3-d]pyrimidines are an important class of chemical compounds with diverse biological activities. They are frequently used in the development of new drugs due to their wide range of pharmacological applications.

Synthesis Analysis

The synthesis of thieno[2,3-d]pyrimidines typically involves the cyclization of 3-amino-thiophene-2-carboxylate derivatives using a one-carbon source reagent such as formic acid, triethyl orthoformate, or dimethylformamide dimethylacetal. In the case of “this compound”, it is likely that a similar process was used, although the exact synthesis method is not specified in the available literature.

Scientific Research Applications

4-[benzyl(ethyl)sulfamoyl]-N-{thieno[2,3-d]pyrimidin-4-yl}benzamide has a variety of scientific research applications. It has been used as an inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of acetylcholine. This compound has also been used to study the role of the enzyme cyclooxygenase-2 in inflammation, as it has been found to inhibit the enzyme. Additionally, this compound has been used to study the role of the enzyme glycogen synthase kinase-3 in cell signalling pathways.

Mechanism of Action

The exact mechanism of action of 4-[benzyl(ethyl)sulfamoyl]-N-{thieno[2,3-d]pyrimidin-4-yl}benzamide is not yet fully understood. However, it is believed that this compound binds to the active site of the enzyme and inhibits its activity. Additionally, this compound has been found to modulate cell signalling pathways by inhibiting the activity of certain enzymes, such as cyclooxygenase-2 and glycogen synthase kinase-3.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects. It has been found to inhibit the enzyme acetylcholinesterase, which is involved in the breakdown of acetylcholine. This inhibition can lead to increased levels of acetylcholine, which can lead to increased nerve impulse transmission. Additionally, this compound has been found to inhibit the enzyme cyclooxygenase-2, which is involved in the production of pro-inflammatory molecules. This inhibition can lead to decreased inflammation and pain. This compound has also been found to modulate cell signalling pathways by inhibiting the activity of certain enzymes, such as glycogen synthase kinase-3.

Advantages and Limitations for Lab Experiments

The use of 4-[benzyl(ethyl)sulfamoyl]-N-{thieno[2,3-d]pyrimidin-4-yl}benzamide in lab experiments has a number of advantages and limitations. One advantage is that it is a small molecule, which makes it easier to handle and store. Additionally, this compound is relatively inexpensive and can be synthesized in a variety of ways. However, there are also some limitations to using this compound in lab experiments. For example, this compound is not very stable and can degrade over time. Additionally, this compound can be toxic to cells at high concentrations, so it is important to use it in the correct concentrations.

Future Directions

There are a number of potential future directions for research on 4-[benzyl(ethyl)sulfamoyl]-N-{thieno[2,3-d]pyrimidin-4-yl}benzamide. One potential direction is to further explore its potential as an inhibitor of acetylcholinesterase and cyclooxygenase-2. Additionally, further research could be done on its potential to modulate cell signalling pathways. Additionally, further research could be done on the potential therapeutic applications of this compound, such as its ability to reduce inflammation and pain. Finally, further research could be done to explore the potential toxicity of this compound at high concentrations.

Synthesis Methods

The synthesis of 4-[benzyl(ethyl)sulfamoyl]-N-{thieno[2,3-d]pyrimidin-4-yl}benzamide has been achieved through a variety of methods. The most commonly used method is the Biginelli reaction, which involves the condensation of ethyl acetoacetate, urea, and an aldehyde. This reaction is catalyzed by a base, such as potassium carbonate, and yields this compound as a white crystalline solid. Another method used to synthesize this compound is the Knoevenagel condensation. This method involves the condensation of ethyl acetoacetate, malononitrile, and an aldehyde in the presence of a base, such as potassium carbonate. This reaction yields this compound as an orange-red solid.